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Compound of Interest

Compound Name: Y16526

cat. No.: B15571127

Application Notes and Protocols for G66976

For Researchers, Scientists, and Drug Development
Professionals

Introduction

G066976 is a potent, cell-permeable, and ATP-competitive inhibitor of protein kinase C (PKC).[1]
[2] It exhibits selectivity for calcium-dependent PKC isozymes, particularly PKCa and PKC[31,
with IC50 values in the low nanomolar range.[1][2][3] G66976 has been widely utilized in cell
biology and cancer research to investigate PKC-mediated signaling pathways and their role in
various cellular processes, including cell cycle regulation, apoptosis, and differentiation. This
document provides detailed protocols for the dissolution, storage, and application of G66976 in
common research assays.

Physicochemical Properties and Solubility

G066976 is supplied as a lyophilized powder and should be handled with care in a laboratory
setting.
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Property Value Reference
Molecular Formula C24H18N40O

Molecular Weight 378.4 g/mol

Appearance Lyophilized powder

Purity >99%

Solubility

DMSO 25 mg/mL

Ethanol Very poorly soluble

Water Very poorly soluble (~1-5 pM)

Stock Solution Preparation and Storage

Proper preparation and storage of G66976 stock solutions are critical to maintain its potency
and ensure experimental reproducibility.

Stock Solution Preparation (1 mM in DMSO)

To prepare a 1 mM stock solution from 500 pg of lyophilized powder:
o Centrifuge the vial briefly to ensure the powder is at the bottom.

e Add 1.32 mL of high-quality, anhydrous DMSO to the vial.

o Vortex gently until the powder is completely dissolved.

Storage Recommendations
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Storage . Special
Form Stability . Reference
Temperature Instructions

Store desiccated
-20°C 24 months and protected
from light.

Lyophilized

Powder

Aliquot to avoid
multiple freeze-

-20°C or -80°C Up to 3-6 months  thaw cycles.
Protect from
light.

Stock Solution
(in DMSO)

Mechanism of Action and Signaling Pathway

G06976 is an ATP-competitive inhibitor that selectively targets the catalytic domain of
conventional PKC isozymes (PKCa and PKC[1). By blocking the activity of these kinases,
G66976 can modulate downstream signaling pathways involved in cell proliferation, survival,
and stress responses. For instance, it has been shown to block the activation of JNK (c-Jun N-
terminal kinase) and inhibit the phosphorylation of CREB (cAMP response element-binding
protein) at Ser133.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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